Cas no 66753-10-4 (4-Chloro-beta-(1-methylethyl)-alpha-(3-phenoxyphenyl)benzenepropanenit rile)

• Product Name: 4-Chloro-beta-(1-methylethyl)-alpha-(3-phenoxyphenyl)benzenepropanenit rile
• CAS No: 66753-10-4
• MF: C₂₄H₂₂ClNO
• MW: 375.890585422516
• CID: 964588
• PubChem ID: 128340
• Update Time: 2025-07-09

4-Chloro-beta-(1-methylethyl)-alpha-(3-phenoxyphenyl)benzenepropanenit rile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-beta-(1-methylethyl)-alpha-(3-phenoxyphenyl)benzenepropanenit rile
• 2-(3-Phenoxyphenyl)-3-(4-chlorophenyl)-4-methylpentanenitrile
• EN300-6474731
• BRN 2951909
• 3-(4-chlorophenyl)-4-methyl-2-(3-phenoxyphenyl)-pentanenitrile
• 66753-10-4
• DTXSID70985330
• 4-Chloro-beta-(1-methylethyl)-alpha-(3-phenoxyphenyl)benzenepropanenitrile
• Z3213131207
• Benzenepropanenitrile, 4-chloro-.beta.-(1-methylethyl)-.alpha.-(3-phenoxyphenyl)-
• Decarboxyfenvalerate
• 3-(4-chlorophenyl)-4-methyl-2-(3-phenoxyphenyl)pentanenitrile
• Benzenepropanenitrile, 4-chloro-beta-(1-methylethyl)-alpha-(3-phenoxyphenyl)-

• Inchi： 1S/C24H22ClNO/c1-17(2)24(18-11-13-20(25)14-12-18)23(16-26)19-7-6-10-22(15-19)27-21-8-4-3-5-9-21/h3-15,17,23-24H,1-2H3
• InChI Key： XTIPCTXNTSRYDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C#N)C1C=CC=C(C=1)OC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 375.13916
• Monoisotopic Mass: 375.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.0564 (rough estimate)
• Refractive Index: 1.5790 (estimate)
• PSA: 33.02

Additional information on 4-Chloro-beta-(1-methylethyl)-alpha-(3-phenoxyphenyl)benzenepropanenit rile

4-Chloro-beta-(1-methylethyl)-alpha-(3-phenoxyphenyl)benzenepropanenitrile: A Comprehensive Overview

4-Chloro-beta-(1-methylethyl)-alpha-(3-phenoxyphenyl)benzenepropanenitrile, identified by the CAS Registry Number 66753-10-4, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound, often abbreviated asCBMPBN, is characterized by its unique structure, which includes a chlorinated benzene ring, an isopropyl group, and a phenoxyphenyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in various synthetic pathways and research studies.

The molecular structure of CBMPBN consists of a central benzene ring with three substituents: a chlorine atom at the para position, an isopropyl group at the meta position, and a phenoxyphenyl group at the ortho position. The phenoxyphenyl group itself is a derivative of phenol, where one hydroxyl group is replaced by an ether linkage (-O-) connected to another phenyl ring. This arrangement not only enhances the compound's stability but also contributes to its potential as a building block in drug design and material science.

Recent studies have highlighted the importance of CBMPBN in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of CBMPBN exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmaceutical applications, CBMPBN has found utility in the field of materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. A 2022 study conducted at the University of California revealed that incorporating CBMPBN into polymer blends significantly improves their thermal stability and mechanical strength, making them suitable for high-performance applications in aerospace and automotive industries.

The synthesis of CBMPBN involves a multi-step process that typically begins with chlorination of an aromatic ring followed by substitution reactions to introduce the isopropyl and phenoxyphenyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made CBMPBN more accessible for both academic research and industrial-scale production.

In terms of safety and handling, CBMPBN is classified as a non-hazardous chemical under standard conditions. However, it is recommended to handle it with appropriate personal protective equipment (PPE), including gloves and lab coats, to prevent skin contact or inhalation. Storage should be in a cool, dry place away from direct sunlight to maintain its stability over time.

The growing interest in CBMPBN strong>CAS No: 66753-10-4 has led to increased demand for high-purity samples from research institutions and pharmaceutical companies worldwide. Suppliers specializing in fine chemicals now offer this compound at competitive prices, ensuring that researchers have access to reliable sources for their projects.

In conclusion,< strong>CAS No: 66753-10-4 represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within medicine, materials science, and beyond.